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Compound of Interest

Compound Name: 1-Chlorotridecane
CAS No.: 822-13-9
Cat. No.: B1582154
Get Quote
. J

Executive Safety Summary

Strict Adherence Required: 1-Chlorotridecane (CAS: 822-13-9) is a long-chain alkyl halide.[1]
[2] While it lacks the high flammability of shorter-chain chlorinated solvents (like
Dichloromethane), it presents specific environmental hazards and incineration challenges.[1][2]

IMMEDIATE "STOP" POINTS:

e STOP: Do NOT pour down the drain. This compound is classified as very toxic to aquatic life
with long-lasting effects.[2][3]

e STOP: Do NOT mix with non-halogenated solvents (e.g., Acetone, Hexane) in waste
streams.[1][2] The presence of chlorine requires specific high-temperature incineration with
acid gas scrubbing.[2]

PART 1: Chemical Profile & Waste Classification[1][2][4]

To ensure compliant disposal, you must understand the physical and chemical properties that
dictate the waste stream.[2] 1-Chlorotridecane is a Halogenated Organic Waste.[2]
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Technical Data Summary

Property Value | Characteristic Operational Implication

Use secondary containment to
Physical State Colorless Liquid prevent spreading.[1][2][4][5]

[6]

Classified as Combustible, not
Flammable.[1][2] Note: Does
Flash Point > 100°C (Estimated) not typically trigger RCRA
D001 unless mixed with
flammables.[1][2]

Will form a separate layer in

agueous mixtures; requires

Solubility Insoluble in water ]
organic solvent waste stream.
[2]
CRITICAL: Must be incinerated
] ) at facilities equipped to
Halogen Content ~16% Chlorine by weight ) )
neutralize Hydrogen Chloride
(HCI) gas.[1][2]
) o ) Zero-tolerance for drain
Aquatic Toxicity High (H400/H410)

disposal.[1][2]

PART 2: The Self-Validating Disposal Protocol

This protocol uses a "Segregation-First" logic.[2] By segregating at the point of generation, you
validate the downstream safety of the disposal chain.[2]

Step 1: Waste Stream Segregation

The Mechanism: When halogenated compounds are incinerated, they release acidic gases
(HCI) and can form dioxins if combustion temperatures are insufficient.[1][2] Standard organic
waste incinerators may not be equipped for this.[1][2]

o Action: Dedicate a specific waste container labeled "THALOGENATED ORGANIC WASTE."
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 Validation: Verify the label before every addition. If the waste contains any detectable amount
(>1%) of 1-Chlorotridecane, it belongs in this container.[1][2]

Step 2: Container Selection & Preparation[1][2]
o Material: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).[1][2]

o Compatibility: 1-Chlorotridecane is compatible with standard container materials but avoid
aluminum containers if the waste is potentially acidic or wet, as alkyl halides can react with
aluminum under specific conditions.[2]

e Venting: Use a vented cap if the waste mixture contains volatile components, though pure 1-
Chlorotridecane has low vapor pressure.[2]

Step 3: Labeling & Documentation

Do not use generic "Chemical Waste" tags.[1][2] Precision prevents accidents.[1][2]
» Required Text: "Hazardous Waste - Halogenated Solvent."[1][2]
» Constituents: Explicitly list "1-Chlorotridecane" and its approximate percentage.

o Hazard Checkboxes: Mark "Toxic" and "Irritant."[1][2]

PART 3: Waste Stream Decision Matrix (Visualized)

The following logic flow ensures you select the correct disposal path based on the purity and
mixture state of the chemical.
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Waste Generation:
1-Chlorotridecane

Is the waste pure

1-Chlorotridecane?

Is it mixed with
other solvents?

Check Flash Point of Mixture
(Isit < 60°C?)

Yes (e.g. mixed with Acetone) |No (High boiling point mixture)

Stream B: Flammable
Halogenated Waste

Stream A: Halogenated
Organic Waste

Label: 'Non-Flammable
Halogenated Waste'

Label: 'Flammable
Halogenated Waste'

Schedule EHS Pickup /' Schedule EHS Pickup

High-Temp Incineration
(w/ Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for classifying 1-Chlorotridecane waste based on mixture
flammability and purity.
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PART 4: Spill Management & Regulatory Compliance[1]
[2]

Accidental Release (Spill) Protocol

o [solate: Evacuate the immediate area. Although vapor pressure is low, inhalation of mist
should be avoided.[2]

PPE: Wear Nitrile gloves (breakthrough time is generally good for long-chain alkyl halides)
and safety goggles.[1][2]

Contain: Do not let the spill reach floor drains.[1][2] Use vermiculite, sand, or polypropylene
pads.[2]

Clean: Scoop absorbed material into a wide-mouth jar.[1][2] Label as "Debris contaminated
with 1-Chlorotridecane."[2]

Regulatory Context (USA - EPA/IRCRA)[1][2]

» RCRA Status: 1-Chlorotridecane is not a P- or U-listed waste.[1][2]

Characteristic Status: It is generally not DOO1 (Ignitable) unless mixed with flammable
solvents.[1][2]

State Regulations: In states like California, halogenated organic compounds are often
regulated as hazardous waste regardless of federal RCRA status due to persistence and
toxicity (TTLC limits).[1][2]

Best Practice: Always manage as Regulated Chemical Waste to ensure incineration at a
permitted facility (TSDF).[1][2]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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